Cas no 693803-49-5 (Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate)

Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate is a carbamate derivative with applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl ester group and a substituted phenyl ring, providing stability and reactivity for further functionalization. The presence of the 4-chloro substituent enhances its utility in cross-coupling reactions and as an intermediate in agrochemical or medicinal chemistry. The tert-butyl group offers steric protection, improving selectivity in synthetic pathways. This compound is particularly valuable for constructing complex molecules due to its balanced reactivity and ease of handling under standard laboratory conditions. It is typically used in controlled environments, requiring proper storage to maintain purity.

Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate structure

693803-49-5 structure

Product Name:Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate

CAS No:693803-49-5

MF:C₁₂H₁₆ClNO₂

MW:241.713942527771

CID:5071105

Update Time:2025-06-07

Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL N-(4-CHLOROPHENYL)-N-METHYLCARBAMATE
- Methyl(4-chlorophenyl)(tert-butoxycarbonyl)amine
- Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate
- Inchi： 1S/C12H16ClNO2/c1-12(2,3)16-11(15)14(4)10-7-5-9(13)6-8-10/h5-8H,1-4H3
- InChI Key： FWPDSDFBJXPMEL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N(C)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 241.0869564 g/mol
Monoisotopic Mass: 241.0869564 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 29.5
Molecular Weight: 241.71

Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740896-1g	tert-Butyl (4-chlorophenyl)(methyl)carbamate	693803-49-5	98%	1g	￥2906.00	2024-05-03
A2B Chem LLC	AI55071-1g	tert-Butyl N-(4-chlorophenyl)-N-methylcarbamate	693803-49-5	95%	1g	$391.00	2024-04-19
A2B Chem LLC	AI55071-5g	tert-Butyl N-(4-chlorophenyl)-N-methylcarbamate	693803-49-5	95%	5g	$1316.00	2024-04-19